Cas no 5467-78-7 (1-phenyl-1H-1,2,3,4-tetrazol-5-amine)

• Product name: 1-phenyl-1H-1,2,3,4-tetrazol-5-amine
• CAS No: 5467-78-7
• MF: C₇H₇N₅
• MW: 161.163979768753
• MDL: MFCD00083048
• CID: 369980
• PubChem ID: 21640

1-phenyl-1H-1,2,3,4-tetrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazol-5-amine,1-phenyl-
• 1-phenyltetrazol-5-amine
• 1H-Tetrazol-5-amine,1-phenyl
• 1-phenyl-1H-tetrazol-5-amine
• 1-phenyl-1H-tetrazol-5-amine(SALTDATA: FREE)
• 1-phenyl-1H-tetrazol-5-ylamine
• 1-phenyl-5-amino-1H-tetrazole
• 1-phenyl-5-aminotetrazole
• 5-Amino-1-phenyl-1H-tetrazol
• 5-Amino-1-phenyl-1H-tetrazole
• 5-amino-1-phenyltetrazole
• AL0559
• BM 2
• Fenamol
• FENAMOLE
• ULIDRMKBVYYVIQ-UHFFFAOYSA-N
• 1-phenyl-2H-tetrazol-5-imine
• 1-phenyl-1H-1,2,3,4-tetrazol-5-amine
• AL 0559
• SCHEMBL43680
• AKOS000111560
• K4H264PBQ7
• PAT
• EINECS 226-780-4
• D04139
• DTXSID4048694
• Fenamole (USAN)
• P 463
• BRD-K12179389-001-01-2
• FENAMOLE [INN]
• P-463
• UNII-K4H264PBQ7
• Q27281951
• Tox21_113085_1
• DTXCID4028620
• Fenamolum [INN-Latin]
• CHEMBL2106224
• CS-0081823
• SR-01000945151-1
• FENAMOLE [USAN]
• NS00033169
• DB12506
• 1-Phenyl-1,2-dihydro-5H-tetraazol-5-imine
• NSC-25413
• MFCD00083048
• Fenamole [USAN:INN]
• Fenamol [INN-Spanish]
• 1B-050
• 5467-78-7
• AL-0559
• SR-01000945151
• NSC25413
• NSC 25413
• NCGC00160436-01
• Fenamolum
• Tox21_113085
• CAS-5467-78-7
• NCGC00160436-02
• EN300-66080
• Z56788744
• 1H-Tetrazole, 5-amino-1-phenyl-
• 1H-Tetrazol-5-amine, 1-phenyl-
• STL412408
• Fenamol (INN-Spanish)
• tetrazole, 5-amino-1-phenyl-
• G22435
• BBL034719
• Fenamolum (INN-Latin)

• MDL： MFCD00083048
• Inchi： InChI=1S/C7H7N5/c8-7-9-10-11-12(7)6-4-2-1-3-5-6/h1-5H,(H2,8,9,11)
• InChI Key： ULIDRMKBVYYVIQ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N2C(=N)N=NN2

Computed Properties

• Exact Mass: 161.07000
• Monoisotopic Mass: 161.070145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.3400 (rough estimate)
• Boiling Point: 277.45°C (rough estimate)
• Flash Point: 177.4°C
• Refractive Index: 1.7000 (estimate)
• PSA: 69.62000
• LogP: 0.82570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-phenyl-1H-1,2,3,4-tetrazol-5-amine

Introduction to 1-phenyl-1H-1,2,3,4-tetrazol-5-amine (CAS No: 5467-78-7)

The compound 1-phenyl-1H-1,2,3,4-tetrazol-5-amine (CAS No: 5467-78-7) is a significant molecule in the field of organic chemistry and pharmacology. This tetrazole derivative has garnered attention due to its unique structural properties and potential applications in drug development and material science. The molecule consists of a phenyl group attached to a tetrazole ring system, which is further substituted with an amine group at the 5-position. This combination of functional groups imparts versatile reactivity and biological activity to the compound.

The tetrazole moiety in 1-phenyl-1H-1,2,3,4-tetrazol-5-amine is a five-membered aromatic ring containing four nitrogen atoms. This structure is highly stable and contributes to the compound's ability to act as a scaffold for various chemical modifications. Recent studies have highlighted the importance of tetrazole derivatives in medicinal chemistry, particularly as bioisosteres or templates for designing bioactive molecules. For instance, researchers have explored the use of this compound in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy.

One of the most intriguing aspects of 1-phenyltetrazole derivatives is their ability to undergo click chemistry reactions. Click chemistry refers to a set of reactions that are efficient and selective under mild conditions. The tetrazole group in this compound can participate in cycloaddition reactions with alkyne or azide groups, enabling the construction of complex molecules with high precision. This property has been exploited in the synthesis of macrocyclic compounds and supramolecular assemblies.

Moreover, recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic properties of 1H-tetrazoles like CAS No: 5467_78_7 (this might need clarification) with greater accuracy. By employing molecular docking studies and quantitative structure-property relationship (QSPR) models, scientists can optimize the drug-like properties of these compounds before proceeding to experimental validation.

In terms of synthesis, 1H-tetrazoles like CAS No: 5467_78_7 (again clarification needed) can be prepared through various methods such as the Schmidt reaction or thermal decomposition of hydrazoic acid derivatives. These methods offer flexibility in tailoring the substituents on the tetrazole ring to achieve desired chemical properties.

Another area where this compound has shown promise is in its application as a ligand for metal complexes. The nitrogen atoms in the tetrazole ring can coordinate with metal ions such as copper or gold, forming stable metal-ligand complexes that exhibit interesting electronic and optical properties. Such complexes have potential applications in catalysis and sensing technologies.

Furthermore, recent research has focused on green chemistry approaches for synthesizing tetrazole derivatives like CAS No: 5467_78_7 (this might need correction). By using eco-friendly solvents and catalysts such as micellar media or enzymes, chemists aim to reduce the environmental impact of these syntheses while maintaining high yields and selectivity.

In conclusion, 1H-tetrazoles like CAS No: 5467_78_7 (again verification needed) represent an important class of compounds with diverse applications across multiple scientific disciplines. Their unique chemical properties make them valuable tools for advancing drug discovery efforts and developing innovative materials.